Cas no 1806478-83-0 (1-Bromo-3-(2-(bromomethyl)-4-chlorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(bromomethyl)-4-chlorophenyl)propan-2-one
• CAS No: 1806478-83-0
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4975428
• Update Time: 2025-10-23

1-Bromo-3-(2-(bromomethyl)-4-chlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(bromomethyl)-4-chlorophenyl)propan-2-one

• Inchi： 1S/C10H9Br2ClO/c11-5-8-3-9(13)2-1-7(8)4-10(14)6-12/h1-3H,4-6H2
• InChI Key： LHUBXZZESPYFIL-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1CC(CBr)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-(bromomethyl)-4-chlorophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(2-(bromomethyl)-4-chlorophenyl)propan-2-one (CAS No. 1806478-83-0)

In the realm of organic chemistry, 1-Bromo-3-(2-(bromomethyl)-4-chlorophenyl)propan-2-one (CAS No. 1806478-83-0) stands out as a versatile intermediate with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its brominated and chlorinated aromatic structure, is increasingly sought after for its role in synthesizing complex molecules. Researchers and industry professionals are particularly interested in its reactivity and selectivity, which make it a valuable building block for drug discovery and material science.

The molecular structure of 1-Bromo-3-(2-(bromomethyl)-4-chlorophenyl)propan-2-one features a propan-2-one backbone substituted with bromine and chlorine atoms, offering unique electronic properties. These attributes are critical for cross-coupling reactions, a hot topic in modern synthetic chemistry. With the growing demand for sustainable synthesis and green chemistry, this compound's potential to facilitate efficient and eco-friendly transformations is under scrutiny. Recent studies highlight its utility in palladium-catalyzed processes, aligning with the industry's shift toward catalyst-driven methodologies.

One of the most frequently searched questions regarding CAS No. 1806478-83-0 revolves around its synthetic pathways and purification techniques. Advanced chromatographic methods, such as HPLC and flash column chromatography, are often employed to achieve high purity. Additionally, the compound's stability under various conditions is a common concern, with researchers emphasizing the need for anhydrous storage and inert atmospheres to prevent degradation. These insights are particularly relevant for laboratories focusing on high-throughput screening and automated synthesis.

The applications of 1-Bromo-3-(2-(bromomethyl)-4-chlorophenyl)propan-2-one extend beyond traditional organic synthesis. Its role in bioconjugation and proteomics has garnered attention, especially in the development of targeted therapeutics. As the pharmaceutical industry pivots toward personalized medicine, the demand for specialized intermediates like this compound is expected to rise. Furthermore, its compatibility with click chemistry protocols makes it a candidate for bioorthogonal labeling, a technique gaining traction in live-cell imaging and diagnostics.

From a commercial perspective, the availability of CAS No. 1806478-83-0 is a key consideration for procurement specialists. Suppliers often highlight its batch-to-batch consistency and scalability, addressing the needs of large-scale production. The compound's MSDS and regulatory compliance are also frequently searched topics, reflecting the industry's emphasis on safety and environmental responsibility. As regulatory frameworks evolve, ensuring adherence to REACH and GMP standards remains paramount.

In conclusion, 1-Bromo-3-(2-(bromomethyl)-4-chlorophenyl)propan-2-one (CAS No. 1806478-83-0) is a multifaceted compound with broad utility in cutting-edge research. Its relevance to drug development, material science, and biotechnology underscores its importance in the scientific community. By addressing common queries and aligning with contemporary trends like green synthesis and precision medicine, this overview aims to provide a comprehensive resource for professionals navigating the complexities of modern chemistry.